Cas no 328028-19-9 (4-(4-hydrazinyl-3-nitrobenzenesulfonyl)morpholine)

• Product Name: 4-(4-hydrazinyl-3-nitrobenzenesulfonyl)morpholine
• CAS No: 328028-19-9
• MF: C₁₀H₁₄N₄O₅S
• MW: 302.306960582733
• CID: 3072715
• PubChem ID: 3135538
• Update Time: 2025-06-22

4-(4-hydrazinyl-3-nitrobenzenesulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• [4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-hydrazine
• 4-(4-hydrazinyl-3-nitrobenzenesulfonyl)morpholine
• G31559
• CHEMBL4159143
• (4-morpholin-4-ylsulfonyl-2-nitrophenyl)hydrazine
• CS-0219265
• AG-690/15433598
• SR-01000317963
• 4-({4-hydrazino-3-nitrophenyl}sulfonyl)morpholine
• AKOS000116185
• EN300-03556
• SR-01000317963-1
• UPCMLD0ENAT0503-4401:001
• 328028-19-9
• Z56785484

• Inchi： 1S/C10H14N4O5S/c11-12-9-2-1-8(7-10(9)14(15)16)20(17,18)13-3-5-19-6-4-13/h1-2,7,12H,3-6,11H2
• InChI Key： PYSKVSQHZLLQFB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])NN)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 302.06849073Da
• Monoisotopic Mass: 302.06849073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(4-hydrazinyl-3-nitrobenzenesulfonyl)morpholine

4-(4-Hydrazinyl-3-Nitrobenzenesulfonyl)Morpholine: A Comprehensive Overview

4-(4-Hydrazinyl-3-Nitrobenzenesulfonyl)Morpholine, identified by the CAS number 328028-19-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. The compound is characterized by a morpholine ring system, which is a six-membered saturated ring containing an oxygen atom and two nitrogen atoms, making it a valuable scaffold for various chemical modifications.

The name 4-(4-Hydrazinyl-3-Nitrobenzenesulfonyl)Morpholine reflects its structural composition. The morpholine ring is substituted at the 4-position with a benzenesulfonyl group, which itself is substituted at the 3-position with a nitro group and at the 4-position with a hydrazine moiety. This combination of functional groups provides the molecule with unique chemical properties, including reactivity towards nucleophilic aromatic substitution and potential for further functionalization. The presence of both nitro and hydrazine groups introduces additional complexity, offering opportunities for exploring redox reactions and other transformations.

Recent studies have highlighted the importance of morpholine derivatives in medicinal chemistry. For instance, research has shown that morpholine-based compounds can exhibit potent biological activities, such as anti-inflammatory, antifungal, and anticancer properties. The sulfonamide group in 4-(4-Hydrazinyl-3-Nitrobenzenesulfonyl)Morpholine is particularly significant, as sulfonamides are known for their ability to act as inhibitors of various enzymes and receptors, making them valuable targets in drug design.

The synthesis of CAS No. 328028-19-9 involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Typically, the synthesis begins with the preparation of the benzenesulfonyl chloride intermediate, followed by nucleophilic substitution with hydrazine to introduce the hydrazine group. The morpholine ring is then introduced through a coupling reaction or other suitable methods. The nitration step introduces the nitro group at the desired position on the benzene ring, ensuring regioselectivity through appropriate directing groups.

In terms of applications, 4-(4-Hydrazinyl-3-Nitrobenzenesulfonyl)Morpholine has shown promise in several areas. In medicinal chemistry, it serves as a valuable intermediate for constructing bioactive molecules. For example, researchers have explored its use in designing inhibitors for kinases and other enzymes implicated in diseases such as cancer and inflammation. Additionally, its ability to form stable covalent bonds makes it an attractive candidate for click chemistry applications.

The compound's stability under various conditions has also been a focus of recent investigations. Studies have demonstrated that while it exhibits good thermal stability, its reactivity towards nucleophiles can be modulated by altering substituents on the benzene ring or modifying the morpholine system itself. This tunability underscores its potential as a platform for developing customized chemical tools and therapeutic agents.

In conclusion, CAS No. 328028-19-9, or 4-(4-Hydrazinyl-3-Nitrobenzenesulfonyl)Morpholine, represents a significant advancement in synthetic organic chemistry. Its unique structure and functional groups make it an invaluable compound for both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of novel chemical entities with therapeutic relevance.